Cas no 2228292-08-6 (3-2-(2,4,6-trimethylphenyl)ethylazetidine)

3-2-(2,4,6-Trimethylphenyl)ethylazetidine is a specialized azetidine derivative featuring a 2,4,6-trimethylphenyl ethyl substituent, which enhances its steric and electronic properties. This compound is of interest in pharmaceutical and agrochemical research due to its constrained azetidine ring, offering improved metabolic stability and selectivity in target interactions. The trimethylphenyl group contributes to increased lipophilicity, facilitating membrane permeability in bioactive applications. Its rigid structure makes it a valuable intermediate for developing novel ligands or modulators in drug discovery. The compound’s synthetic versatility allows for further functionalization, enabling tailored modifications for specific research or industrial applications. High purity and well-defined stereochemistry ensure reproducibility in advanced studies.
3-2-(2,4,6-trimethylphenyl)ethylazetidine structure
2228292-08-6 structure
Product Name:3-2-(2,4,6-trimethylphenyl)ethylazetidine
CAS No:2228292-08-6
MF:C14H21N
MW:203.32324385643
CID:5751991
PubChem ID:165865046
Update Time:2025-10-13

3-2-(2,4,6-trimethylphenyl)ethylazetidine Chemical and Physical Properties

Names and Identifiers

    • EN300-1812863
    • 2228292-08-6
    • 3-[2-(2,4,6-trimethylphenyl)ethyl]azetidine
    • 3-2-(2,4,6-trimethylphenyl)ethylazetidine
    • Inchi: 1S/C14H21N/c1-10-6-11(2)14(12(3)7-10)5-4-13-8-15-9-13/h6-7,13,15H,4-5,8-9H2,1-3H3
    • InChI Key: IZNRLMFLWRXCFC-UHFFFAOYSA-N
    • SMILES: N1CC(CCC2C(C)=CC(C)=CC=2C)C1

Computed Properties

  • Exact Mass: 203.167399674g/mol
  • Monoisotopic Mass: 203.167399674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 12Ų

3-2-(2,4,6-trimethylphenyl)ethylazetidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1812863-0.05g
3-[2-(2,4,6-trimethylphenyl)ethyl]azetidine
2228292-08-6
0.05g
$612.0 2023-09-19
Enamine
EN300-1812863-0.1g
3-[2-(2,4,6-trimethylphenyl)ethyl]azetidine
2228292-08-6
0.1g
$640.0 2023-09-19
Enamine
EN300-1812863-0.25g
3-[2-(2,4,6-trimethylphenyl)ethyl]azetidine
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0.25g
$670.0 2023-09-19
Enamine
EN300-1812863-0.5g
3-[2-(2,4,6-trimethylphenyl)ethyl]azetidine
2228292-08-6
0.5g
$699.0 2023-09-19
Enamine
EN300-1812863-1.0g
3-[2-(2,4,6-trimethylphenyl)ethyl]azetidine
2228292-08-6
1g
$1315.0 2023-05-26
Enamine
EN300-1812863-2.5g
3-[2-(2,4,6-trimethylphenyl)ethyl]azetidine
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2.5g
$1428.0 2023-09-19
Enamine
EN300-1812863-5.0g
3-[2-(2,4,6-trimethylphenyl)ethyl]azetidine
2228292-08-6
5g
$3812.0 2023-05-26
Enamine
EN300-1812863-10.0g
3-[2-(2,4,6-trimethylphenyl)ethyl]azetidine
2228292-08-6
10g
$5652.0 2023-05-26
Enamine
EN300-1812863-1g
3-[2-(2,4,6-trimethylphenyl)ethyl]azetidine
2228292-08-6
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$728.0 2023-09-19
Enamine
EN300-1812863-5g
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$2110.0 2023-09-19
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